Cas no 1824012-25-0 (2-(4-Ethoxy-3-methoxyphenyl)-2-fluoroethan-1-amine)

• Product Name: 2-(4-Ethoxy-3-methoxyphenyl)-2-fluoroethan-1-amine
• CAS No: 1824012-25-0
• MF: C₁₁H₁₆FNO₂
• MW: 213.248646736145
• CID: 5719420
• PubChem ID: 126843893
• Update Time: 2025-10-07

2-(4-Ethoxy-3-methoxyphenyl)-2-fluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethoxy-3-methoxyphenyl)-2-fluoroethanamine
• AKOS040812628
• EN300-1846308
• 2-(4-ethoxy-3-methoxyphenyl)-2-fluoroethan-1-amine
• F1967-9797
• 1824012-25-0
• 2-(4-Ethoxy-3-methoxyphenyl)-2-fluoroethan-1-amine

• Inchi： 1S/C11H16FNO2/c1-3-15-10-5-4-8(9(12)7-13)6-11(10)14-2/h4-6,9H,3,7,13H2,1-2H3
• InChI Key： QXVZZIBIOKHCAF-UHFFFAOYSA-N
• SMILES： FC(CN)C1C=CC(=C(C=1)OC)OCC

Computed Properties

• Exact Mass: 213.11650692g/mol
• Monoisotopic Mass: 213.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.5Ų

Additional information on 2-(4-Ethoxy-3-methoxyphenyl)-2-fluoroethan-1-amine

Comprehensive Overview of 2-(4-Ethoxy-3-methoxyphenyl)-2-fluoroethan-1-amine (CAS No. 1824012-25-0)

2-(4-Ethoxy-3-methoxyphenyl)-2-fluoroethan-1-amine (CAS No. 1824012-25-0) is a fluorinated aromatic amine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique fluoroethylamine moiety and substituted phenyl ring, is increasingly studied for its potential applications in drug discovery and material science. The presence of both ethoxy and methoxy functional groups enhances its versatility, making it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated compounds like 2-(4-Ethoxy-3-methoxyphenyl)-2-fluoroethan-1-amine has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role as a building block for central nervous system (CNS) therapeutics, given its structural similarity to neurotransmitters. The compound's CAS No. 1824012-25-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies on neurodegenerative diseases and pain management.

From a synthetic chemistry perspective, 2-(4-Ethoxy-3-methoxyphenyl)-2-fluoroethan-1-amine offers intriguing possibilities. Its fluoroethylamine group can act as a bioisostere for hydroxyl or methyl groups, enabling the modulation of drug-receptor interactions. This property aligns with the growing trend of rational drug design, where researchers prioritize compounds with optimized pharmacokinetic profiles. The compound's ethoxy-methoxyphenyl scaffold also contributes to its lipophilicity, a critical factor in blood-brain barrier penetration—a hot topic in CNS drug development.

Beyond pharmaceuticals, CAS No. 1824012-25-0 has potential applications in agrochemicals. Fluorinated amines are known to improve the efficacy of herbicides and pesticides, and this compound's structural features could inspire next-generation crop protection agents. Environmental sustainability is a key concern in this sector, and the compound's potential for low-residue formulations aligns with global demands for greener agrochemicals.

Analytical characterization of 2-(4-Ethoxy-3-methoxyphenyl)-2-fluoroethan-1-amine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets stringent quality standards for research and industrial use. The rise of AI-driven molecular modeling has further accelerated interest in this compound, as computational tools predict its interactions with biological targets more efficiently than traditional methods.

In conclusion, 2-(4-Ethoxy-3-methoxyphenyl)-2-fluoroethan-1-amine (CAS No. 1824012-25-0) represents a promising candidate for multidisciplinary research. Its dual utility in pharmaceuticals and agrochemicals, combined with the broader scientific community's focus on fluorine chemistry, ensures its continued relevance. As synthetic methodologies evolve and high-throughput screening becomes more accessible, this compound is poised to play a pivotal role in addressing unmet medical and agricultural challenges.